N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide

• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol
• IUPAC Name: N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C23H22N4O/c1-3-27-15-18(16(2)26-27)14-24-23(28)20-13-22(17-9-5-4-6-10-17)25-21-12-8-7-11-19(20)21/h4-13,15H,3,14H2,1-2H3,(H,24,28)
• InChI Key: UXAKCKFTBZHCRI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)CNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4

Description

N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide is a complex organic compound that features a pyrazole ring and a quinoline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrazole ring, followed by the formation of the quinoline moiety. The final step involves coupling these two components under specific reaction conditions, such as the use of catalysts and solvents .

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic routes to increase yield and reduce costs. This can include the use of continuous flow reactors and advanced purification techniques to ensure the compound’s purity and consistency .

Chemical Reactions Analysis

Types of Reactions

N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and solvents like dichloromethane and ethanol. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds

• **N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-[(1’-methyl-1,4’-bipiperidin-4-yl)methyl]ethanamine
• 3-(5)-Substituted Pyrazoles
• 1,3-Diphenyl-1H-pyrazol-4-yl Derivatives

Uniqueness

N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-phenylquinoline-4-carboxamide is unique due to its specific combination of a pyrazole ring and a quinoline moiety. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various applications .